Cas no 1207003-85-7 (N-(4-butylphenyl)-3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide)

• Product Name: N-(4-butylphenyl)-3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide
• CAS No: 1207003-85-7
• MF: C₂₃H₂₆N₂O₄S₂
• MW: 458.593543529511
• CID: 5390949
• Update Time: 2025-06-07

N-(4-butylphenyl)-3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-(4-butylphenyl)-3-[[(4-methoxyphenyl)methylamino]sulfonyl]-
• N-(4-butylphenyl)-3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

• Inchi： 1S/C23H26N2O4S2/c1-4-5-6-17-7-9-18(10-8-17)24-23(26)22-21(15-16-30-22)31(27,28)25(2)19-11-13-20(29-3)14-12-19/h7-16H,4-6H2,1-3H3,(H,24,26)
• InChI Key： SBJQBAMONDTPQF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(CCCC)C=C2)=O)SC=CC=1S(N(C1=CC=C(OC)C=C1)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-butylphenyl)-3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

Introduction to N-(4-butylphenyl)-3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No: 1207003-85-7)

N-(4-butylphenyl-3-[(4-methoxyphenyl(methyl)sulfamoyl)]thiophene-2-carboxamide

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1207003-85-7, represents a novel molecular architecture that integrates various pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The structural complexity of this molecule, characterized by its thiophene core and functionalized aromatic rings, positions it as a subject of interest for medicinal chemists exploring novel therapeutic interventions.

The thiophene ring is a heterocyclic structure that is widely recognized for its presence in numerous bioactive natural products and pharmaceutical agents. Its unique electronic properties and ability to participate in various chemical interactions make it a valuable scaffold for designing molecules with specific biological activities. In the case of N-(4-butylphenyl)-3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide, the thiophene core is flanked by two distinct aromatic moieties: a 4-butylphenyl group and a 3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene moiety. These substituents contribute to the molecule's overall physicochemical properties and may play critical roles in determining its biological efficacy.

The presence of the 4-butylphenyl group introduces a hydrophobic region to the molecule, which can enhance its membrane permeability and binding affinity to target proteins. This feature is particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy. On the other hand, the 3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene moiety adds a polar and charged character to the molecule, which can improve its solubility and interactions with biological targets. The sulfamoyl group, in particular, is known to be a common pharmacophore in drug molecules due to its ability to form hydrogen bonds and interact with specific amino acid residues in proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules with greater accuracy. In the case of N-(4-butylphenyl)-3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide, computational studies have suggested that it may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. These predictions are based on the structural alignment of the compound with known bioactive molecules and its predicted interactions with biological targets.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves key transformations such as sulfonylation, thiolation, and amidation reactions, which require precise control over reaction conditions to ensure high yield and purity. The successful synthesis of N-(4-butylphenyl)-3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide demonstrates the expertise of the research team in handling complex molecular architectures and underscores their capability to produce high-quality intermediates for further pharmacological evaluation.

In parallel with synthetic efforts, researchers are also exploring novel methodologies for characterizing the physicochemical properties of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the structure of N-(4-butylphenyl)-3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide at an atomic level. These structural insights are crucial for understanding how the molecule interacts with biological targets and for guiding further optimization efforts.

The potential therapeutic applications of N-(4-butylphenyl)-3-[(4-methoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide are currently under investigation in preclinical studies. Initial findings suggest that this compound may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural features hint at potential activity against enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in pain perception and inflammation. Further studies are needed to confirm these preliminary observations and to explore additional therapeutic indications.

The development of novel drug candidates often involves rigorous testing to assess their safety profile before they can be considered for clinical use. In this regard, N-(4-butylphenyl-3-[4-methoxyphenyl(methyl)sulfamoyl)]thiophene-2-carboxamide

is being evaluated through various toxicological assays to determine its potential side effects and metabolic stability. These studies are essential for ensuring that the compound is safe for human consumption and for identifying any necessary modifications that could enhance its therapeutic index.

The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery processes has accelerated the pace at which novel compounds like N-(4-butylphenyl-3-[4-methoxyphenyl(methyl)sulfamoyl)]thiophene-2-carboxamide can be identified and optimized. AI-driven platforms can analyze vast datasets to predict molecular properties, identify potential lead compounds, and suggest structural modifications that could improve biological activity. This approach has already shown promise in identifying new therapeutic agents more efficiently than traditional methods alone.

In conclusion, N-(4-butylphenyl-3-[4-methoxyphenyl(methyl)sulfamoyl)]thiophene-2-carboxamide (CAS No: 1207003-85-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical results, make it an attractive candidate for further development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound holds promise for improving patient outcomes through innovative therapeutic interventions.